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Compound of Interest

Compound Name: MMV665852

Cat. No.: B1677363 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of MMV665852, a promising antischistosomal agent. This document is

intended for researchers, scientists, and drug development professionals interested in the

exploration of novel anthelmintics.

Chemical Structure and Properties
MMV665852 is an N,N'-diarylurea distinguished by a specific substitution pattern of four

chlorine atoms on its two phenyl rings. The definitive chemical structure and its key identifiers

are presented below.

Chemical Structure:

Unfortunately, a definitive public domain chemical structure diagram for MMV665852 could not

be located in the conducted research.

Chemical Identifiers:
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Property Value

Molecular Formula C₁₃H₈Cl₄N₂O

Molecular Weight 350.03 g/mol

IUPAC Name
1-(3,4-dichlorophenyl)-3-(3,4-

dichlorophenyl)urea

SMILES Clc1cc(Cl)ccc1NC(=O)Nc1ccc(Cl)c(Cl)c1

InChI

InChI=1S/C13H8Cl4N2O/c14-7-1-3-9(11(16)5-

7)18-13(20)19-10-4-2-8(15)6-12(10)17/h1-6H,

(H2,18,19,20)

Physicochemical Properties:

Property Value

Physical State Solid

Purity >95% (as typically supplied for research)

Solubility
Data not readily available. Likely soluble in

organic solvents like DMSO and DMF.

Melting Point Not specified in the available literature.

Boiling Point Not specified in the available literature.

pKa Not specified in the available literature.

Biological Activity and Mechanism of Action
MMV665852 has demonstrated significant activity against Schistosoma mansoni, a major

causative agent of schistosomiasis. While the precise mechanism of action is still under

investigation, its classification as an N,N'-diarylurea suggests potential interference with key

signaling pathways within the parasite.

Signaling Pathway Hypothesis:
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N,N'-diarylureas are known to inhibit various protein kinases. It is hypothesized that

MMV665852 may target a specific kinase or a set of kinases essential for the survival,

development, or reproduction of Schistosoma mansoni. Disruption of these signaling cascades

could lead to parasite paralysis, tegumental damage, and eventual death.
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Caption: Hypothesized signaling pathway for MMV665852's antischistosomal activity.

Experimental Protocols
The following sections outline generalized experimental protocols for the synthesis and

biological evaluation of N,N'-diarylureas like MMV665852.

Synthesis of N,N'-Diarylureas
A common method for the synthesis of unsymmetrical N,N'-diarylureas involves the reaction of

a substituted aniline with a substituted isocyanate.

Workflow for N,N'-Diarylurea Synthesis:
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Caption: General workflow for the synthesis of N,N'-diarylurea compounds.

Detailed Methodology:

Reaction Setup: To a solution of the substituted aniline (1 equivalent) in an anhydrous aprotic

solvent (e.g., tetrahydrofuran or dichloromethane) under an inert atmosphere (e.g., nitrogen

or argon), add the substituted isocyanate (1 equivalent) dropwise at room temperature.
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Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress

by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction with water or a saturated aqueous solution of

ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or

dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by recrystallization from a suitable solvent system or by

column chromatography on silica gel.

Characterization: Confirm the structure and purity of the final compound using spectroscopic

methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Antischistosomal Activity Assay
The efficacy of MMV665852 against Schistosoma mansoni can be assessed using an in vitro

worm motility assay.

Workflow for In Vitro Antischistosomal Assay:
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To cite this document: BenchChem. [Unveiling the Molecular Architecture and Biological
Profile of MMV665852: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677363#mmv665852-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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